Cas no 1837283-61-0 (2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one
• CAS No: 1837283-61-0
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 4773844
• Update Time: 2025-10-10

2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one
• 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one

• Inchi： 1S/C11H21N3O/c1-9(12)11(15)14-7-5-13(6-8-14)10-3-2-4-10/h9-10H,2-8,12H2,1H3
• InChI Key： PRSINHMGGDOQEU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)N1CCN(CC1)C1CCC1

Computed Properties

• Exact Mass: 211.168462302 g/mol
• Monoisotopic Mass: 211.168462302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.30
• XLogP3: -0.1
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one

2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one (CAS No. 1837283-61-0): An Overview of Its Structure, Properties, and Potential Applications in Medicinal Chemistry

2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one (CAS No. 1837283-61-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically those with piperazine moieties, which are known for their ability to modulate various biological processes.

The molecular structure of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one is characterized by a central propanone backbone with an amino group and a substituted piperazine ring. The cyclobutyl group attached to the piperazine ring adds steric bulk and influences the compound's conformational flexibility, which can be crucial for its binding interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can selectively target specific receptors or enzymes involved in various diseases. 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one has shown promise in this regard, particularly in the context of central nervous system (CNS) disorders and cancer therapy. Studies have demonstrated that this compound can act as a potent modulator of G protein-coupled receptors (GPCRs), which are key players in many physiological and pathological processes.

The pharmacological properties of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one have been extensively investigated through both in vitro and in vivo experiments. In vitro assays have shown that this compound exhibits high affinity and selectivity for certain GPCRs, such as serotonin receptors (5-HT_2A) and dopamine receptors (D₂). These findings suggest that it could be a valuable lead compound for the development of novel therapeutics targeting these receptors.

In vivo studies have further supported the potential therapeutic applications of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one. Preclinical trials in animal models have demonstrated its efficacy in reducing symptoms associated with neurological disorders, such as anxiety and depression. Additionally, preliminary data suggest that this compound may have antitumor properties, making it a candidate for further investigation in cancer research.

The synthesis of 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one involves several well-established chemical reactions, including amide bond formation and ring closure. The cyclobutyl group can be introduced through alkylation or coupling reactions, depending on the specific synthetic route chosen. The choice of synthetic method can significantly impact the yield and purity of the final product, which are critical factors for both research and industrial applications.

In terms of safety and toxicity, initial assessments indicate that 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one has a favorable safety profile. However, as with any new chemical entity, comprehensive toxicological studies are necessary to fully understand its potential risks and side effects. These studies should include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity to ensure its safe use in therapeutic settings.

The future prospects for 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in various disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-Amino-1-(4-cyclobutylpiperazin-1-yl)propan-1-one (CAS No. 1837283-61-0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation and development as a potential therapeutic agent. As research continues to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the treatment of various diseases.